N1-(3-aminophenyl)-4-bromobenzene-1,2-diamine

• Molecular Formula: C12H12BrN3
• Molecular Weight: 278.15 g/mol
• IUPAC Name: 1-N-(3-aminophenyl)-4-bromobenzene-1,2-diamine
• InChI: InChI=1S/C12H12BrN3/c13-8-4-5-12(11(15)6-8)16-10-3-1-2-9(14)7-10/h1-7,16H,14-15H2
• InChI Key: HFTXHSLHZDJTHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=C(C=C(C=C2)Br)N)N

Description

N1-(3-aminophenyl)-4-bromobenzene-1,2-diamine is a useful research compound. Its molecular formula is C12H12BrN3 and its molecular weight is 278.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of tert-butyl {3-[(4-bromo-2-nitrophenyl)amino]phenyl}carbamate (10.1 g, 24.7 mmol) and tin dichloride (24 g, 120 mmol, Aldrich, Cat. No. 208256) in ethanol (100 mL) was heated at 100° C. overnight. The solution was quenched with 1N NaOH aqueous solution, and then extracted with ethyl acetate twice. The combined organic phases were washed with brine, and dried over MgSO4. After filtration, the filtrate was concentrated under reduced pressure to afford the desired compound (6.8 g, 99%). LCMS (M+H)+: m/z=278.0.